2-cyclopropyl-N-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)acetamide

• IUPAC Name: 2-cyclopropyl-N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]acetamide
• InChI: InChI=1S/C16H21NO2/c1-11(17-16(18)10-12-2-3-12)8-13-4-5-15-14(9-13)6-7-19-15/h4-5,9,11-12H,2-3,6-8,10H2,1H3,(H,17,18)
• InChI Key: ZTGWTYUXEKLKOS-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC2=C(C=C1)OCC2)NC(=O)CC3CC3
• Molecular Formula: C16H21NO2
• Molecular Weight: 259.34 g/mol

Description

2-cyclopropyl-N-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)acetamide, also known as CP-945,598, is a chemical compound that has been the subject of scientific research for its potential therapeutic applications. This compound belongs to the class of cyclopropyl amides and has been found to have a strong affinity for the cannabinoid receptor CB1.

Scientific Research Applications

Synthesis and Structural Analysis

Research on similar compounds has focused on the synthesis and structural analysis of derivatives of 2,3-dimethylbenzofuran and related acetamides. For example, Kawase, Takata, and Hikishima (1971) explored the synthesis of nitro, amino, and acetamino derivatives of 2,3-dimethylbenzofuran, which provides a foundation for understanding the chemical synthesis pathways that could be relevant to the compound (Kawase, Takata, & Hikishima, 1971). Similarly, the study on the synthesis, crystal structure, and biological activity of a related compound by Hu Jingqian et al. (2016) contributes to the understanding of the structural characteristics and potential applications of such compounds in biological contexts (Hu Jingqian et al., 2016).

Corrosion Inhibition

Yıldırım and Cetin (2008) synthesized 2-(Alkylsulfanyl)-N-(pyridin-2-yl) acetamide derivatives and evaluated them as corrosion inhibitors, highlighting the potential application of acetamide derivatives in protecting metals against corrosion (Yıldırım & Cetin, 2008).

Conformational Restriction in Drug Design

Kazuta et al. (2002) developed versatile cis- and trans-dicarbon-substituted chiral cyclopropane units for synthesizing conformationally restricted analogues of biologically active compounds, demonstrating the importance of such structural motifs in enhancing biological activity and specificity (Kazuta, Matsuda, & Shuto, 2002).

Analgesic and Anti-inflammatory Activities

Yusov et al. (2019) synthesized derivatives of dihydroisoquinolin and evaluated their analgesic and anti-inflammatory activities, suggesting that similar acetamide compounds could have therapeutic applications in pain and inflammation management (Yusov, Chashchina, Mikhailovskii, & Rudakova, 2019).

Novel Synthetic Routes and Antitumor Activity

Shams et al. (2010) described the synthesis of heterocyclic compounds derived from 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide, demonstrating innovative synthetic routes that could be relevant for the synthesis of the compound of interest and its potential antitumor applications (Shams, Mohareb, Helal, & Mahmoud, 2010).